Cas no 1339587-81-3 (4-(Isopropylthio)-3-methylbenzoic acid)

• Product Name: 4-(Isopropylthio)-3-methylbenzoic acid
• CAS No: 1339587-81-3
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 2143120
• Update Time: 2023-08-04

4-(Isopropylthio)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(isopropylthio)-3-methylbenzoic acid
• FCVFHLFKDBSIDA-UHFFFAOYSA-N
• 3-methyl-4-(propan-2-ylsulfanyl)benzoic acid
• 4-(Isopropylthio)-3-methylbenzoic acid

• Inchi： 1S/C11H14O2S/c1-7(2)14-10-5-4-9(11(12)13)6-8(10)3/h4-7H,1-3H3,(H,12,13)
• InChI Key： FCVFHLFKDBSIDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 62.6